Cas no 13391-27-0 (5-Methoxy-2-methylbenzofuran)

• Product Name: 5-Methoxy-2-methylbenzofuran
• CAS No: 13391-27-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00619033
• CID: 1039430
• PubChem ID: 4639349
• Update Time: 2025-09-23

5-Methoxy-2-methylbenzofuran Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-methyl-Benzofuran
• 5-methoxy-2-methyl-1-benzofuran
• 5-Methoxy-2-methylbenzofuran
• 2-Methyl-5-methoxy-benzofuran
• AC1NEAVL
• ANW-70883
• Benzofuran, 5-methoxy-2-methyl-
• CTK0F4578
• SureCN266808
• 2-methyl-5-Methoxybenzofuran
• 5-Methoxy-2-methylbenzo[b]furan
• IKUBQGOYKPKCKQ-UHFFFAOYSA-N
• FCH841701
• 6139AA
• 5-methoxy-2-methylbenzofuran, AldrichCPR
• AK104903
• AX8239111
• SCHEMBL266808
• 13391-27-0
• DTXSID70405083
• DS-4420
• MFCD00619033
• DB-333078
• AKOS006274233
• A906412
• D78664
• 2-Methyl-5-methoxybenzofuran; 5-Methoxy-2-methylbenzo[b]furan

• MDL： MFCD00619033
• Inchi： 1S/C10H10O2/c1-7-5-8-6-9(11-2)3-4-10(8)12-7/h3-6H,1-2H3
• InChI Key： IKUBQGOYKPKCKQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.4
• XLogP3: 2.7

Experimental Properties

• PSA: 22.37

5-Methoxy-2-methylbenzofuran Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Methoxy-2-methylbenzofuran

Research Brief on 5-Methoxy-2-methylbenzofuran (CAS: 13391-27-0) in Chemical Biology and Pharmaceutical Applications

5-Methoxy-2-methylbenzofuran (CAS: 13391-27-0) is a benzofuran derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Benzofuran derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This research brief aims to summarize the latest findings on 5-Methoxy-2-methylbenzofuran, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have explored the synthetic pathways for 5-Methoxy-2-methylbenzofuran, with an emphasis on green chemistry approaches to improve yield and reduce environmental impact. One study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method using palladium nanoparticles, achieving a yield of over 85% under mild conditions. This advancement is particularly relevant for scalable production, which is critical for further pharmacological evaluation.

In terms of biological activity, 5-Methoxy-2-methylbenzofuran has shown promising results in preclinical models. A 2022 study in Bioorganic & Medicinal Chemistry reported its potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The compound exhibited selectivity for COX-2 over COX-1, suggesting a potential for developing safer anti-inflammatory drugs with reduced gastrointestinal side effects. Additionally, molecular docking studies revealed strong interactions with the active site of COX-2, providing a structural basis for its activity.

Another area of interest is the compound's potential anticancer properties. Research published in European Journal of Medicinal Chemistry (2023) investigated the effects of 5-Methoxy-2-methylbenzofuran on various cancer cell lines, including breast and lung cancer. The compound induced apoptosis in cancer cells through the activation of caspase-3 and -9, while showing minimal toxicity to normal cells. These findings highlight its potential as a lead compound for anticancer drug development.

Despite these promising results, challenges remain in the development of 5-Methoxy-2-methylbenzofuran as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability, necessitating further structural modifications to improve its metabolic stability and absorption. Moreover, comprehensive toxicology studies are required to assess its safety profile before clinical trials can be initiated.

In conclusion, 5-Methoxy-2-methylbenzofuran (CAS: 13391-27-0) represents a versatile scaffold with significant potential in drug discovery. Its anti-inflammatory and anticancer activities, coupled with advances in synthetic methodologies, make it a compelling candidate for further research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its mechanisms of action in greater detail to unlock its full therapeutic potential.